Cas no 703-32-2 (5,8-Dichloroquinoline)

5,8-Dichloroquinoline is a halogenated quinoline derivative with the molecular formula C9H5Cl2N. This compound is characterized by the presence of chlorine atoms at the 5 and 8 positions of the quinoline ring, which enhance its reactivity and utility in organic synthesis. It serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The dichloro substitution pattern imparts distinct electronic properties, making it valuable for constructing complex heterocyclic frameworks. Its stability and compatibility with various reaction conditions further contribute to its widespread use in research and industrial applications. The compound is typically handled under standard laboratory precautions due to its halogenated nature.
5,8-Dichloroquinoline structure
5,8-Dichloroquinoline structure
Product Name:5,8-Dichloroquinoline
CAS No:703-32-2
MF:C9H5Cl2N
MW:198.048700094223
MDL:MFCD09836533
CID:974991
PubChem ID:10488167
Update Time:2025-06-10

5,8-Dichloroquinoline Chemical and Physical Properties

Names and Identifiers

    • 5,8-Dichloroquinoline
    • 5,8-dichloroisoquinoline
    • 5.8-Dichlor-chinolin
    • CS-0242374
    • DTXSID90870759
    • SB67569
    • EN300-248110
    • SY205271
    • MFCD09836533
    • 5,8-dichloro-quinoline
    • SCHEMBL196536
    • Z1198233817
    • 703-32-2
    • AKOS005068058
    • G60877
    • MDL: MFCD09836533
    • Inchi: 1S/C9H5Cl2N/c10-7-3-4-8(11)9-6(7)2-1-5-12-9/h1-5H
    • InChI Key: AGEBWUNAQGUAJD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2C1=CC=CN=2)Cl

Computed Properties

  • Exact Mass: 196.98000
  • Monoisotopic Mass: 196.9799046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.4178 (rough estimate)
  • Melting Point: 97.5°C
  • Boiling Point: 324.23°C (rough estimate)
  • Refractive Index: 1.6300 (estimate)
  • PSA: 12.89000
  • LogP: 3.54160

5,8-Dichloroquinoline Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,8-Dichloroquinoline Pricemore >>

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Additional information on 5,8-Dichloroquinoline

5,8-Dichloroquinoline (CAS No. 703-32-2): A Comprehensive Overview

5,8-Dichloroquinoline (CAS No. 703-32-2) is a chlorinated derivative of quinoline, a heterocyclic aromatic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound has garnered significant attention due to its unique chemical properties and potential therapeutic uses. In this comprehensive overview, we will delve into the structure, synthesis, biological activities, and recent research developments surrounding 5,8-Dichloroquinoline.

Chemical Structure and Properties

5,8-Dichloroquinoline is characterized by its molecular formula C9H6Cl2N and a molecular weight of 193.06 g/mol. The compound features a quinoline ring with chlorine atoms substituted at the 5th and 8th positions. This specific substitution pattern imparts unique chemical properties to the molecule, making it highly versatile in various chemical reactions. The presence of chlorine atoms enhances the compound's lipophilicity and stability, which are crucial factors in its biological and pharmaceutical applications.

Synthesis Methods

The synthesis of 5,8-Dichloroquinoline can be achieved through several methods. One common approach involves the chlorination of quinoline using chlorine gas or other chlorinating agents such as N-chlorosuccinimide (NCS). Another method involves the reaction of 2-chloroaniline with ethyl acetoacetate followed by cyclization and subsequent chlorination. These synthetic routes have been optimized to improve yield and purity, making 5,8-Dichloroquinoline readily available for research and industrial applications.

Biological Activities

5,8-Dichloroquinoline has been extensively studied for its biological activities, particularly in the areas of antimalarial and antimicrobial properties. Research has shown that this compound exhibits potent antimalarial activity against Plasmodium falciparum, one of the most lethal species of malaria parasites. The mechanism of action is believed to involve interference with parasite metabolism and DNA replication. Additionally, 5,8-Dichloroquinoline has demonstrated broad-spectrum antimicrobial activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Clinical Applications and Research Developments

The potential clinical applications of 5,8-Dichloroquinoline are an active area of research. Recent studies have explored its use as a novel antimalarial agent due to its high efficacy and low toxicity profile. Clinical trials are underway to evaluate its safety and effectiveness in treating malaria infections. Moreover, the compound's antimicrobial properties have led to investigations into its potential as a therapeutic agent for multidrug-resistant bacterial infections.

Toxicology and Safety Profile

The safety profile of 5,8-Dichloroquinoline is an important consideration for its clinical development. Preclinical studies have shown that it exhibits low toxicity in animal models at therapeutic doses. However, as with any new drug candidate, thorough toxicological evaluations are necessary to ensure its safety for human use. Ongoing research aims to identify any potential adverse effects and establish safe dosing regimens.

Future Perspectives

The future prospects for 5,8-Dichloroquinoline are promising. Its unique chemical structure and diverse biological activities make it a valuable compound for further exploration in drug discovery and development. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and therapeutic efficacy. Additionally, efforts are being made to develop novel derivatives with improved activity profiles.

In conclusion, 5,8-Dichloroquinoline (CAS No. 703-32-2) is a multifaceted compound with significant potential in various scientific and medical applications. Its unique chemical properties, combined with its promising biological activities, position it as a key player in the ongoing quest for new therapeutic agents.

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